N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide

• IUPAC Name: N-[(E)-(4-methoxyphenyl)methylideneamino]-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H21N3O4S/c1-22-14-7-5-12(6-8-14)10-16-17-15(19)13-4-3-9-18(11-13)23(2,20)21/h5-8,10,13H,3-4,9,11H2,1-2H3,(H,17,19)/b16-10+
• InChI Key: YGWSAHOMQLGEFV-MHWRWJLKSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C2CCCN(C2)S(=O)(=O)C
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)C2CCCN(C2)S(=O)(=O)C
• Molecular Formula: C15H21N3O4S
• Molecular Weight: 339.4 g/mol

Description

N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide, also known as MBMP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and neurodegeneration. N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and are often overexpressed in cancer cells. N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has also been shown to activate the Nrf2 pathway, which is involved in the cellular response to oxidative stress and inflammation.
Biochemical and Physiological Effects
N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has been shown to have both biochemical and physiological effects. In cancer cells, N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of certain genes involved in cancer cell growth. In neurodegenerative disease models, N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has been shown to reduce oxidative stress and inflammation, protect neurons from damage, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy and safety.

Future Directions

There are several future directions for research on N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide. One area of focus is to further investigate its mechanism of action, particularly with regard to its effects on HDACs and the Nrf2 pathway. Another area of focus is to test its efficacy and safety in animal models of cancer and neurodegenerative diseases. Additionally, there is a need for research on the pharmacokinetics and pharmacodynamics of N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide, including its absorption, distribution, metabolism, and excretion in the body. Finally, there is potential for the development of N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide derivatives with improved efficacy and safety profiles.

Scientific Research Applications

N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has been studied for its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. In cancer research, N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis, or programmed cell death. In neurodegenerative disease research, N'-(4-methoxybenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has shown potential as a neuroprotective agent, protecting neurons from oxidative stress and inflammation.